Cas no 87887-22-7 (2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]-)

• Product Name: 2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]-
• CAS No: 87887-22-7
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 651060
• PubChem ID: 20238254
• Update Time: 2025-04-19

2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]-
• 1-(6-ethyl-2,2-dimethylcyclohexyl)oxypentan-2-ol
• DTXSID60603975
• 87887-22-7
• SCHEMBL10895015
• 1-[(6-Ethyl-2,2-dimethylcyclohexyl)oxy]pentan-2-ol

• Inchi： 1S/C15H30O2/c1-5-8-13(16)11-17-14-12(6-2)9-7-10-15(14,3)4/h12-14,16H,5-11H2,1-4H3
• InChI Key： DBVPKWZRRYHMKF-UHFFFAOYSA-N
• SMILES： O(CC(CCC)O)C1C(CC)CCCC1(C)C

Computed Properties

• Exact Mass: 242.224580195g/mol
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų